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Compound of Interest

Compound Name:
1,1,4-Triacetoxy-2,2-

dichlorobutane

CAS No.: 141942-59-8

Cat. No.: B122643

Get Quote

CAS Number: 141942-59-8 Role: Advanced Pharmaceutical Intermediate (API Precursor)

Target Audience: Process Chemists, Organic Synthesis Researchers, Drug Development

Scientists

Executive Summary
1,1,4-Triacetoxy-2,2-dichlorobutane is a highly functionalized acyclic alkane derivative

serving as a critical "C4" building block in the convergent synthesis of substituted pyridines,

most notably Pyridoxine (Vitamin B6). Its structure features a geminal dichloro moiety adjacent

to a protected aldehyde (gem-diacetate) and a terminal protected alcohol. This unique

arrangement allows it to function as a masked dicarbonyl equivalent, facilitating controlled

cyclization reactions with nitrogenous nucleophiles to form the pyridine core.
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Property Specification

Chemical Name 1,1,4-Triacetoxy-2,2-dichlorobutane

Synonyms
2,2-Dichloro-1,1,4-triacetoxybutane; 4,4-

Diacetoxy-3,3-dichlorobutyl acetate

CAS Number 141942-59-8

Molecular Formula C₁₀H₁₄Cl₂O₆

Molecular Weight 301.12 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point ~140–150 °C (at reduced pressure, est.)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

in water

Stability
Moisture sensitive; Stable under anhydrous

conditions

Structural Analysis
The molecule consists of a four-carbon butane backbone:[1]

C1: Substituted with two acetoxy groups (gem-diacetate), acting as a protected aldehyde.

C2: Substituted with two chlorine atoms (gem-dichloro), acting as an electron-withdrawing

group and potential leaving group/ketone equivalent.

C3: Methylene bridge.

C4: Substituted with one acetoxy group (primary acetate), acting as a protected alcohol.

Synthesis Pathways
The industrial preparation of 1,1,4-Triacetoxy-2,2-dichlorobutane typically proceeds from

-Butyrolactone (GBL) via a three-step sequence: chlorination, reduction/ring-opening, and
acetylation.
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Synthesis Workflow (Graphviz Diagram)
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Figure 1: Synthetic pathway from

-Butyrolactone to 1,1,4-Triacetoxy-2,2-dichlorobutane.[2][3]

Detailed Protocol
Step 1: Chlorination of

-Butyrolactone

Reagents:

-Butyrolactone (GBL), Sulfuryl Chloride (

) or Chlorine gas (

), Phosphorus Trichloride (

) catalyst.

Conditions: Heat to 60–80°C.

Mechanism: Radical or electrophilic alpha-chlorination. The alpha-position (C2) is activated

by the carbonyl, allowing sequential substitution of both hydrogens with chlorine.

Product:

-Dichloro-

-butyrolactone (2,2-dichloro-4-butanolide).

Step 2: Reductive Ring Opening
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Reagents: Diisobutylaluminum hydride (DIBAL-H) or Sodium Borohydride (

) (controlled).

Conditions: -78°C (for DIBAL) or 0°C (for borohydride).

Mechanism: Selective reduction of the lactone carbonyl to a lactol (hemiacetal). This species

exists in equilibrium with the open-chain aldehyde form: 2,2-dichloro-4-hydroxybutanal.

Step 3: Global Acetylation

Reagents: Acetic Anhydride (

), Pyridine or Sulfuric Acid (

) catalyst.

Conditions: 0°C to Room Temperature.

Mechanism:

Acetylation of the C4 hydroxyl group.

Acetylation of the C1 hemiacetal hydroxyl.

Nucleophilic attack of a second acetate on C1 (driven by the leaving group ability of the

first acetate or via an oxocarbenium ion intermediate) to form the gem-diacetate.

Final Product: 1,1,4-Triacetoxy-2,2-dichlorobutane.[2][4][5]

Application: Synthesis of Vitamin B6
This intermediate is a "masked" form of the C4 fragment required for the pyridine ring of

Pyridoxine.

Mechanism of Action
The utility of 1,1,4-Triacetoxy-2,2-dichlorobutane lies in its ability to release reactive carbonyl

species in situ under hydrolysis conditions.
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Acid Hydrolysis: Removes the acetate groups.

C1 (gem-diacetate)

Aldehyde (

).

C4 (acetate)

Alcohol (

).

C2 (gem-dichloro)

Ketone (

) (under harsh hydrolysis) or remains as a reactive electrophilic center.

Cyclization: The resulting dicarbonyl species condenses with an amine source (e.g., amino-

malonamide, ethyl glycinate, or ammonia) to close the pyridine ring.

Cyclization Pathway (Graphviz Diagram)
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Figure 2: Conversion of the triacetate intermediate to Pyridoxine.

Safety & Handling
Hazard Classification:

Skin Irritant: Causes skin irritation (H315).

Eye Irritant: Causes serious eye irritation (H319).

Specific Target Organ Toxicity: May cause respiratory irritation (H335).

Handling Protocols:

PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Work within a

fume hood.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Moisture sensitive—

hydrolysis releases Acetic Acid and HCl.
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Spill Response: Absorb with inert material (vermiculite/sand). Neutralize surfaces with weak

base (Sodium Bicarbonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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